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Compound of Interest

Compound Name: N-(trifluoromethylthio)saccharin

Cat. No.: B1434726

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic and synthetic aspects of
N-(trifluoromethylthio)saccharin, a significant reagent in trifluoromethylthiolation reactions.
This document compiles available Nuclear Magnetic Resonance (NMR) data and outlines the
established experimental protocol for its synthesis and application.

Spectroscopic Data

The following tables summarize the reported NMR spectroscopic data for N-
(trifluoromethylthio)saccharin.

Nuclear Magnetic Resonance (NMR) Data

Table 1: 1H NMR Spectroscopic Data of N-(trifluoromethylthio)saccharin[1][2]

. . Coupling
Chemical Shift o . .
Multiplicity Constant (J) Integration Assignment
(3) ppm
Hz

8.20 d 7.7 1H Aromatic CH
8.02 m - 2H Aromatic CH
7.94 dd 77,75 1H Aromatic CH
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Solvent: CDCI3, Spectrometer Frequency: 500 MHz

Table 2: 13C NMR Spectroscopic Data of N-(trifluoromethylthio)saccharin[1][2]

Chemical Shift (d) ppm

158.3

137.9

136.3

134.9

128.5

126.5

126.1

121.9

Solvent: CDCI3, Spectrometer Frequency: 125 MHz

Table 3: 19F NMR Spectroscopic Data of N-(trifluoromethylthio)saccharin[1][2]

Chemical Shift (8) ppm

-47.31

Solvent: CDCI3, Spectrometer Frequency: 470.6 MHz

Note on Infrared (IR) and Mass Spectrometry (MS) Data: Extensive searches of available
scientific literature and chemical databases did not yield specific Infrared (IR) or Mass
Spectrometry (MS/HRMS) data for N-(trifluoromethylthio)saccharin. However, MS and
HRMS data for the precursor, N-Chlorosaccharin, have been reported as follows: MS (EI) m/z
(%): 183 (100), 217. HRMS: Calculated for C7TH4CINO3S: 216.9600; Found: 216.9594.[2]

Experimental Protocols
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The synthesis of N-(trifluoromethylthio)saccharin is a multi-step process commencing from
saccharin. The detailed methodology is described below.

Synthesis of N-(trifluoromethylthio)saccharin

The synthesis involves three main stages: the preparation of N-Chlorosaccharin, the synthesis
of tris-silver (l) trifluoromethanethiolate, and the final reaction to yield the target compound.[1]

[2]

Step 1: Synthesis of N-Chlorosaccharin

A suspension of saccharin (1.0 equiv) in methanol is prepared in a round-bottom flask.
e tert-Butyl hypochlorite (1.3 equiv) is added to the suspension in a single portion.

e The reaction mixture is stirred for 5 minutes, during which a clear solution forms, followed by
the rapid precipitation of a white solid.

e The mixture is allowed to stand for 5 minutes.

e The precipitate is collected by vacuum filtration and the reaction flask and solid are rinsed
with petroleum ether.

e The resulting white powder, N-Chlorosaccharin, is dried under high vacuum.
Step 2: Synthesis of tris-Silver (1) Trifluoromethanethiolate Acetonitrile Solvate

 Silver fluoride (AgF) is reacted with carbon disulfide (CS2) in acetonitrile under reflux at
80°C.

e The resulting off-white solid, tris-silver (1) trifluoromethanethiolate acetonitrile solvate, is
collected and dried under high vacuum.

Step 3: Synthesis of N-(trifluoromethylthio)saccharin

e N-Chlorosaccharin (1.0 equiv) and tris-silver (1) trifluoromethanethiolate acetonitrile solvate
(0.4 equiv) are charged into a round-bottom flask.
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Acetonitrile is added, and the reaction mixture is stirred at room temperature for 30 minutes.

The resulting suspension is filtered to remove solid byproducts.

The filtrate is concentrated under reduced pressure.

The residue is further dried under high vacuum to afford N-(trifluoromethylthio)saccharin

as a white solid.

Visualized Workflows

The following diagrams illustrate the synthesis of N-(trifluoromethylthio)saccharin and its
subsequent application in electrophilic trifluoromethylthiolation.
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Caption: Synthetic pathway for N-(trifluoromethylthio)saccharin.
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Caption: Application as an electrophilic trifluoromethylthiolating reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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